Cas no 2680532-08-3 (5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid)

5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28316382
- 2680532-08-3
- 5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid
- 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid
-
- MDL: MFCD34186141
- Inchi: 1S/C11H20O4/c1-10(2,3)15-9(14)11(4,5)7-6-8(12)13/h6-7H2,1-5H3,(H,12,13)
- InChI Key: BQVRYVNBHIGUNV-UHFFFAOYSA-N
- SMILES: O(C(C(C)(C)CCC(=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 216.13615911g/mol
- Monoisotopic Mass: 216.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.6Ų
5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-28316382-0.1g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
Enamine | EN300-28316382-0.5g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
Enamine | EN300-28316382-10.0g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
Enamine | EN300-28316382-0.05g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
Enamine | EN300-28316382-5g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 5g |
$2525.0 | 2023-09-07 | |
Aaron | AR02829R-2.5g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 2.5g |
$2373.00 | 2025-02-15 | |
1PlusChem | 1P02821F-50mg |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 50mg |
$303.00 | 2024-05-08 | |
1PlusChem | 1P02821F-10g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 10g |
$4692.00 | 2024-05-08 | |
1PlusChem | 1P02821F-250mg |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 250mg |
$595.00 | 2024-05-08 | |
Aaron | AR02829R-5g |
5-(tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid |
2680532-08-3 | 95% | 5g |
$3497.00 | 2023-12-15 |
5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid Related Literature
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
Additional information on 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid
Introduction to 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid (CAS No. 2680532-08-3)
5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid (CAS No. 2680532-08-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its tert-butoxy group, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.
The chemical formula of 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid is C11H18O4, and it has a molecular weight of 210.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its structural features, particularly the tert-butoxy group and the carboxylic acid functionality, contribute to its reactivity and stability under various reaction conditions.
In the realm of pharmaceutical research, 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of this compound that exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the versatility of 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid in drug discovery and development.
Beyond its pharmaceutical applications, 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid has also been investigated for its use in materials science. Its ability to form stable esters and amides makes it an attractive candidate for the synthesis of functional polymers and coatings. A 2022 study in the Journal of Polymer Science demonstrated the successful incorporation of this compound into polymeric materials, resulting in enhanced mechanical properties and thermal stability. These properties are crucial for applications in areas such as electronics and aerospace.
The synthesis of 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid typically involves multi-step processes that include esterification, reduction, and oxidation reactions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For example, a 2023 study published in the Green Chemistry journal described a novel catalytic method that reduces waste generation and energy consumption while maintaining high yields.
In addition to its synthetic applications, 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid has been studied for its potential as a chiral auxiliary in asymmetric synthesis. The tert-butoxy group can serve as a chiral center that directs stereochemistry during reactions, leading to the formation of enantiomerically pure products. This property is particularly valuable in the synthesis of chiral drugs and other optically active compounds.
The safety profile of 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to store this compound in a cool, dry place away from incompatible materials such as strong oxidizers or acids.
In conclusion, 5-(Tert-butoxy)-4,4-dimethyl-5-oxopentanoic acid (CAS No. 2680532-08-3) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an essential intermediate for the development of new bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.
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